Cas no 1805415-92-2 (Ethyl 2-(aminomethyl)-3-chloro-6-(difluoromethyl)pyridine-5-acetate)

• Product Name: Ethyl 2-(aminomethyl)-3-chloro-6-(difluoromethyl)pyridine-5-acetate
• CAS No: 1805415-92-2
• MF: C₁₁H₁₃ClF₂N₂O₂
• MW: 278.682928800583
• CID: 4870734
• Update Time: 2025-06-12

Ethyl 2-(aminomethyl)-3-chloro-6-(difluoromethyl)pyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(aminomethyl)-3-chloro-6-(difluoromethyl)pyridine-5-acetate

• Inchi： 1S/C11H13ClF2N2O2/c1-2-18-9(17)4-6-3-7(12)8(5-15)16-10(6)11(13)14/h3,11H,2,4-5,15H2,1H3
• InChI Key： HYZOXMMKJQBSMB-UHFFFAOYSA-N
• SMILES： ClC1=C(CN)N=C(C(F)F)C(=C1)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 282
• XLogP3: 1.2
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 2-(aminomethyl)-3-chloro-6-(difluoromethyl)pyridine-5-acetate

Ethyl 2-(aminomethyl)-3-chloro-6-(difluoromethyl)pyridine-5-acetate (CAS No. 1805415-92-2): A Comprehensive Overview

Ethyl 2-(aminomethyl)-3-chloro-6-()pyridine-5-acetate, identified by its CAS number 1805415-92-2, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of an aminomethyl group, a chloro substituent, and a moiety, contribute to its unique chemical properties and biological interactions.

The synthesis and characterization of Ethyl 2-(aminomethyl)-3-chloro-6-(difluoromethyl)pyridine-5-acetate have been extensively studied in recent years. The compound's synthesis typically involves multi-step organic reactions, including nucleophilic substitution, condensation reactions, and functional group transformations. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements for pharmaceutical applications.

One of the most compelling aspects of Ethyl 2-(aminomethyl)-3-chloro-6-(difluoromethyl)pyridine-5-acetate is its potential as a pharmacophore in drug discovery. The combination of the aminomethyl group and the electron-withdrawing and substituents creates a molecule with high lipophilicity and favorable pharmacokinetic properties. These characteristics make it an attractive candidate for further development into novel therapeutic agents.

Recent research has highlighted the biological activity of Ethyl 2-(aminomethyl)-3-chloro-6-(difluoromethyl)pyridine-5-acetate in various disease models. Studies have demonstrated its potential efficacy in inhibiting specific enzymatic targets and modulating signaling pathways associated with inflammation, cancer, and neurodegenerative diseases. The group, in particular, has been shown to enhance metabolic stability and binding affinity, making it a valuable feature in drug design.

The compound's interaction with biological targets has been investigated using computational modeling and experimental techniques. High-throughput screening (HTS) approaches have been employed to identify lead compounds with high binding affinity and selectivity. These studies have provided valuable insights into the molecular mechanisms underlying the biological effects of Ethyl 2-(aminomethyl)-3-chloro-6-(difluoromethyl)pyridine-5-acetate.

In addition to its therapeutic potential, Ethyl 2-(aminomethyl)-3-chloro-6-(difluoromethyl)pyridine-5-acetate has shown promise in preclinical studies as a tool compound for understanding drug metabolism and toxicity. Its structural complexity allows researchers to explore various aspects of drug-drug interactions and pharmacokinetic profiles, contributing to a better understanding of how new drugs are processed by the body.

The development of novel synthetic routes for Ethyl 2-(aminomethyl)-3-chloro-6-(difluoromethyl)pyridine-5-acetate has been a focus of recent research efforts. Innovations in synthetic chemistry have enabled more efficient and scalable production methods, reducing costs and improving accessibility for further research. These advancements are crucial for translating laboratory discoveries into clinical applications.

The safety profile of Ethyl 2-(aminomethyl)-3-chloro-6-(difluoromethyl)pyridine-5-acetate has been evaluated through rigorous toxicological studies. Preliminary data suggest that the compound exhibits low toxicity at therapeutic doses, making it a promising candidate for further development. However, comprehensive safety assessments are still ongoing to ensure its suitability for human use.

The future prospects for Ethyl 2-(aminomethyl)-3-chloro-6-(difluoromethyl)pyridine-5-acetate are exciting and multifaceted. Ongoing research aims to optimize its pharmacological properties and explore new therapeutic indications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound from bench to bedside.

In conclusion, Ethyl 2-(aminomethyl)-3-chloro-6-(difluoromethyl)pyridine-5-acetate (CAS No. 1805415-92-2) is a compound with significant potential in pharmaceutical research. Its unique structural features, combined with its demonstrated biological activity, make it an attractive candidate for further development into novel therapeutic agents. Continued research efforts will be essential to fully realize its clinical potential.